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Compound of Interest

Compound Name: PdCl(crotyl)Amphos

Cat. No.: B6301788 Get Quote

An In-Depth Technical Guide to PdCl(crotyl)Amphos: Properties, Suppliers, and Applications

in Cross-Coupling Reactions

This technical guide provides essential information for researchers, scientists, and drug

development professionals on the palladium precatalyst, Chloro(crotyl)[di-tert-butyl(4-

dimethylaminophenyl)phosphine]palladium(II), commonly referred to as PdCl(crotyl)Amphos.

This catalyst has demonstrated significant utility in facilitating carbon-carbon (C-C) and carbon-

nitrogen (C-N) bond formation, crucial transformations in synthetic organic chemistry and

pharmaceutical development.

Core Properties and Supplier Information
PdCl(crotyl)Amphos is an air-stable, π-allyl palladium complex that serves as a precursor to

the active monoligated Pd(0) species required for catalytic cross-coupling reactions.[1][2] Its

design allows for easy activation and efficient delivery of the bulky, electron-rich Amphos

ligand, which can hinder the formation of undesirable side products.[1]
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Property Value Reference

CAS Number 1334497-06-1 [1][3][4][5][6]

Molecular Formula C20H35ClNPPd [3]

Molecular Weight 493.32 g/mol [3][4]

Synonyms

Chloro(crotyl)[di-tert-butyl(4-

dimethylaminophenyl)phosphin

e]palladium(II),

Crotyl(Amphos)palladium(II)

chloride

[3]

Appearance White Powder [4]

Supplier Information

Supplier Product Name Catalog Number

Johnson Matthey AmPhos Pd(crotyl)Cl Pd-161

Thermo Fisher Scientific (Alfa

Aesar)
PdCl(crotyl)Amphos 047216.03 / AA4721603

CymitQuimica PdCl(crotyl)Amphos 02-047216

Labware E-shop PdCl(crotyl)Amphos 047216.03

Applications in Cross-Coupling Reactions
PdCl(crotyl)Amphos and related Amphos-ligated palladium complexes are effective catalysts

for several key cross-coupling reactions, including:

Buchwald-Hartwig Amination: The Amphos ligand has proven to be efficient in the amination

of aryl chlorides.[1] Studies have shown that crotyl-based catalysts can exhibit higher activity

in C-N bond formation compared to their allyl counterparts.

Suzuki-Miyaura Coupling: This catalyst is also utilized in Suzuki-Miyaura coupling reactions,

which form C-C bonds between organoboron compounds and organic halides or triflates.[7]
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While a specific protocol for PdCl(crotyl)Amphos was not found, a detailed procedure for

the closely related PdCl2(Amphos)2 is provided below, which can serve as an excellent

starting point for optimization.

Experimental Protocols
The following is a detailed experimental protocol for a Suzuki-Miyaura cross-coupling reaction

using a related Amphos-palladium catalyst, which can be adapted for use with

PdCl(crotyl)Amphos.

Suzuki-Miyaura Cross-Coupling of 3-Amino-2-chloropyridine with 2-Methylphenylboronic

Acid[3][5]

Materials:

3-Amino-2-chloropyridine

2-Methylphenylboronic Acid

PdCl2(Amphos)2 (or an equivalent molar percentage of PdCl(crotyl)Amphos)

Potassium Carbonate (K2CO3)

Toluene

Deionized Water

Ethyl Acetate

1 M Sodium Hydroxide (NaOH) solution

Brine

Anhydrous Sodium Sulfate (Na2SO4)

Procedure:
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To a reaction vessel, add 3-amino-2-chloropyridine (0.8 g, 6.2 mmol), 2-methylphenylboronic

acid (1.0 g, 7.4 mmol, 1.2 eq.), PdCl2(Amphos)2 (0.044 g, 0.062 mmol, 1 mol%), and

potassium carbonate (1.3 g, 9.4 mmol, 1.5 eq.).[3][5]

Add toluene (20 mL) and deionized water (2 mL) to the vessel.[3][5]

Purge the reaction vessel with an inert atmosphere (e.g., Nitrogen or Argon).[3][5]

Heat the reaction mixture to 90 °C and maintain for 5 hours with stirring.[3][5]

Monitor the reaction progress by Thin Layer Chromatography (TLC).[3][5]

Once the reaction is complete, cool the mixture to room temperature.[3][5]

Add water (20 mL) and extract the product with ethyl acetate.[3][5]

Wash the organic layer sequentially with 1 M NaOH solution and brine.[3][5]

Dry the organic layer over anhydrous sodium sulfate and filter.[3][5]

Concentrate the filtrate under reduced pressure.[3][5]

Purify the crude product by silica gel column chromatography (eluent: hexane:ethyl acetate =

1:1) to yield the desired product.[3][5]

Reaction Mechanism and Catalytic Cycle
The generally accepted mechanism for palladium-catalyzed cross-coupling reactions, such as

the Suzuki-Miyaura coupling, involves a catalytic cycle consisting of three main steps: oxidative

addition, transmetalation, and reductive elimination.[2][7] The PdCl(crotyl)Amphos precatalyst

is activated in the presence of a base to form the active L1Pd(0) species, which then enters the

catalytic cycle.[2]

Caption: General catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://matthey.com/products-and-markets/pgms-and-circularity/pgm-chemicals-and-catalysts/catalysts/pd-161
https://pmc.ncbi.nlm.nih.gov/articles/PMC9756297/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9756297/
https://www.tcichemicals.com/IN/en/product/tci-topics/TCIPracticalExample_20220905
https://www.tcichemicals.com/IN/en/product/tci-topics/TCIPracticalExample_20220905
https://pubs.acs.org/doi/10.1021/jo2013324
https://www.tcichemicals.com/TW/zh_TW/product/tci-topics/TCIPracticalExample_20220905
https://www.tcichemicals.com/TW/zh_TW/product/tci-topics/TCIPracticalExample_20220905
https://www.thermofisher.com/order/catalog/product/047216.03
https://www.thermofisher.com/order/catalog/product/047216.03
https://m.youtube.com/watch?v=l5LRdwZRT6E
https://www.benchchem.com/product/b6301788#pdcl-crotyl-amphos-cas-number-and-supplier-information
https://www.benchchem.com/product/b6301788#pdcl-crotyl-amphos-cas-number-and-supplier-information
https://www.benchchem.com/product/b6301788#pdcl-crotyl-amphos-cas-number-and-supplier-information
https://www.benchchem.com/product/b6301788#pdcl-crotyl-amphos-cas-number-and-supplier-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b6301788?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6301788?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of
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